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Compound of Interest |

Compound Name: N-Octyl(oxyethylene)(3)ethanol
CAS No.: 19327-38-9
Cat. No.: B103834

Get Quote

Triethylene glycol monooctyl ether, commonly abbreviated as C8ES3, is a non-ionic surfactant of
significant interest in chemical, biological, and pharmaceutical research. Its amphiphilic nature,
characterized by a hydrophilic triethylene glycol head and a hydrophobic octyl tail, allows it to
self-assemble into micelles in agqueous solutions above a certain concentration known as the
critical micelle concentration (CMC). This property makes C8E3 an invaluable tool for
solubilizing membrane proteins, studying protein-lipid interactions, and as a component in drug
delivery systems. Unlike ionic surfactants, CBE3's uncharged headgroup makes it less
denaturing to sensitive protein structures, preserving their native conformation and activity. This
guide provides a comprehensive, field-proven methodology for the synthesis, purification, and
characterization of high-purity C8E3 for research applications.

Physicochemical Properties of C8E3

A thorough understanding of the surfactant's properties is critical for its effective application.
The key quantitative data for CBE3 are summarized below.
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Property Value Source

Chemical Formula C14H3004

Molar Mass 262.39 g/mol

Appearance Colorless to pale yellow liquid General Knowledge

Critical Micelle Concentration

7.48 mM [1][2]
(CMC)
Average Area per Molecule 41 Az [1][2]
Surface Excess Concentration

4.03 pmol/m?2 [1][2]

(Fmax)

Core Synthesis Strategy: The Williamson Ether
Synthesis

The most reliable and widely adopted method for synthesizing asymmetrical ethers like C8E3 is
the Williamson ether synthesis.[3][4] This reaction proceeds via a bimolecular nucleophilic
substitution (SN2) mechanism.[4][5] The core principle involves the reaction of an alkoxide
nucleophile with a primary alkyl halide.[4]

Causality of Experimental Design

For the synthesis of C8E3, two primary disconnection approaches are possible:
» Route A: Reaction of a 1-octanol-derived alkoxide with a halogenated triethylene glycol.

e Route B: Reaction of a triethylene glycol-derived alkoxide with an octyl halide (e.g., 1-
bromooctane).

Route B is mechanistically superior and the preferred pathway. The SN2 reaction is highly
sensitive to steric hindrance at the electrophilic carbon center.[4] 1-bromooctane provides a
primary electrophilic carbon that is sterically unhindered, facilitating an efficient backside attack
by the nucleophile. Conversely, halogenating the terminus of triethylene glycol (Route A) can
be less direct and may introduce side reactions. Therefore, the protocol detailed in this guide
utilizes the reaction between the sodium alkoxide of triethylene glycol and 1-bromooctane.
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The choice of a strong base is critical for the quantitative deprotonation of triethylene glycol to
form the potent alkoxide nucleophile. Sodium hydride (NaH) is an excellent choice as it forms a
non-nucleophilic and irreversible base, driving the reaction forward by producing hydrogen gas,
which evolves from the reaction mixture.

A polar aprotic solvent such as anhydrous Tetrahydrofuran (THF) is selected to dissolve the
reactants and stabilize the transition state of the SN2 reaction without interfering by solvating
the nucleophile excessively, which would reduce its reactivity.[6]

Synthesis Workflow Diagram

The overall process from starting materials to the final, characterized product is outlined in the
following workflow.

Click to download full resolution via product page

Caption: Overall workflow for the synthesis and characterization of C8ES3.

Detailed Experimental Protocol

Safety Precautions:
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o Sodium Hydride (NaH): Highly flammable and reacts violently with water. Handle exclusively
in a fume hood under an inert atmosphere (Nitrogen or Argon). Use appropriate personal
protective equipment (PPE), including safety goggles, a face shield, and flame-resistant
gloves.[7][8]

o Anhydrous Solvents: THF is flammable. All heating should be conducted using a heating
mantle and a temperature controller. Ensure no open flames are present.

e 1-Bromooctane: Irritant. Avoid skin and eye contact.

Materials and Reagents
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Molar Mass ( Quantity

Reagent Formula Moles (mmol)
g/mol) (Example)
Triethylene
CeH1404 150.17 11.26 g (9.0mL) 75
glycol

Sodium Hydride

(60% disp. in NaH 24.00 1.20g 30
mineral oil)
1-Bromooctane CsH17Br 193.12 4839 (4.0mL) 25
Anhydrous
Tetrahydrofuran CaHsO - 150 mL -
(THF)
For
Diethyl Ether (Cz2Hs)20 - washing/extractio -
n
Saturated
Sodium )
] NaHCOs(aq) - For washing -
Bicarbonate
Solution
Brine NaCl(aq) - For washing -
Anhydrous
Magnesium MgSOa - For drying -
Sulfate

Step-by-Step Methodology

o Alkoxide Formation:

1. Assemble a flame-dried, three-neck round-bottom flask equipped with a reflux condenser,
a magnetic stir bar, and a nitrogen inlet.

2. In a separate flask, wash the sodium hydride (1.20 g, 30 mmol) with anhydrous hexanes
three times to remove the mineral oil, decanting the hexanes carefully under a stream of
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nitrogen.

3. Suspend the washed NaH in 75 mL of anhydrous THF in the reaction flask.

4. In a separate, dry flask, dissolve triethylene glycol (11.26 g, 75 mmol, 3 equivalents) in 25
mL of anhydrous THF.

5. Add the triethylene glycol solution dropwise to the stirred NaH suspension at 0°C (ice
bath) over 30 minutes. Causality: A large excess of triethylene glycol is used to ensure the
1-bromooctane reacts preferentially with the mono-alkoxide and to minimize the formation
of the di-octyl ether byproduct. The slow addition controls the rate of hydrogen gas
evolution.

6. After the addition is complete, remove the ice bath and allow the mixture to warm to room
temperature, stirring for an additional hour to ensure complete deprotonation.

SN2 Reaction:

1. Add 1-bromooctane (4.83 g, 25 mmol, 1 equivalent) dropwise to the reaction mixture at
room temperature.

2. Heat the mixture to reflux (approximately 65-67°C) using a heating mantle and stir for 16-
24 hours.

3. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase
of 10% Methanol in Dichloromethane), observing the disappearance of the 1-bromooctane
spot.

Workup and Initial Purification:

1. Cool the reaction mixture to 0°C in an ice bath.

2. Carefully quench the reaction by the slow, dropwise addition of 10 mL of ethanol to destroy
any unreacted NaH, followed by 20 mL of deionized water.

3. Transfer the mixture to a separatory funnel and add 100 mL of ethyl acetate.
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4. Wash the organic layer sequentially with 50 mL of deionized water, 50 mL of saturated
sodium bicarbonate solution, and 50 mL of brine. Causality: These washes remove
inorganic salts and the bulk of the unreacted triethylene glycol.

5. Dry the separated organic layer over anhydrous magnesium sulfate, filter, and concentrate
the solvent under reduced pressure using a rotary evaporator.

 Final Purification (Column Chromatography):

1. The resulting crude oil contains the desired C8E3 product, unreacted triethylene glycol,
and potentially a small amount of the di-octyl ether byproduct.

2. Prepare a silica gel column using a suitable solvent system. A gradient elution is often
most effective, starting with a non-polar solvent (e.g., hexanes) and gradually increasing
the polarity with ethyl acetate or methanol. (e.g., Gradient from 100% Hexane to 50:50
Hexane:Ethyl Acetate).

3. Load the crude product onto the column and collect fractions, monitoring by TLC to isolate
the pure C8ES.

4. Combine the pure fractions and remove the solvent under reduced pressure to yield C8E3
as a clear, viscous liquid.

Characterization and Quality Control

To ensure the synthesized product is the correct molecule and of high purity, a suite of
analytical techniques must be employed.

e Structural Verification:

o H NMR (Proton Nuclear Magnetic Resonance): Provides a proton map of the molecule.
Expect characteristic peaks for the octyl chain's terminal methyl group (~0.9 ppm), the
methylene groups of the octyl chain (~1.2-1.6 ppm), and the repeating ethoxy units of the
glycol chain (~3.5-3.7 ppm).

o FT-IR (Fourier-Transform Infrared Spectroscopy): Confirms the presence of key functional
groups. Expect a strong, broad C-O stretching band for the ether linkages (~1100 cm~1)
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and C-H stretching bands for the alkyl groups (~2850-2950 cm~1). The absence of a broad
O-H stretch (~3300 cm™?) indicates the removal of the starting alcohol.

e Purity Assessment:

o Mass Spectrometry (MS): Confirms the molecular weight of the product (262.39 g/mol ).
Electrospray ionization (ESI-MS) might show the sodiated adduct [M+Na]* at m/z 285.4.

o HPLC (High-Performance Liquid Chromatography): Can be used to assess the purity of
the final product, ideally showing a single major peak.

e Functional Characterization:

o Surface Tensiometry: The definitive test for a surfactant. The surface tension of aqueous
solutions of the synthesized C8E3 is measured at various concentrations. A plot of surface
tension versus the logarithm of concentration should show a sharp break point, which
corresponds to the CMC.[1][9] For C8E3, this should occur at approximately 7.48 mM.[1]

[2]

Conclusion

The Williamson ether synthesis provides a robust and adaptable method for the laboratory-
scale production of high-purity C8E3. By carefully controlling the stoichiometry to favor the
mono-alkoxide and employing rigorous purification via column chromatography, researchers
can reliably produce this valuable non-ionic surfactant. Proper analytical characterization is
paramount to validate the structure, purity, and functional activity of the synthesized material,
ensuring its suitability for demanding applications in biochemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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